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Compound of Interest

Compound Name: Broparestrol

CAS No.: 22393-63-1

Cat. No.: B1229346

Get Quote

For Immediate Release

This whitepaper provides a comprehensive technical overview of the mechanism of action of

Broparestrol, a synthetic, nonsteroidal Selective Estrogen Receptor Modulator (SERM) of the

triphenylethylene class. Broparestrol, also known as α-bromo-α,β-diphenyl-β-p-

ethylphenylethylene (BDPE), has been utilized in Europe for the treatment of breast cancer and

in dermatology.[1] This document, intended for researchers, scientists, and drug development

professionals, consolidates the available data on its molecular interactions, cellular effects, and

the experimental methodologies used to elucidate its function.

Executive Summary
Broparestrol is a triphenylethylene derivative, structurally related to clomifene and

diethylstilbestrol, that exhibits a characteristic SERM profile with tissue-specific estrogen

agonist and antagonist effects.[1] It is a mixture of E- and Z-isomers, both of which are

biologically active.[1] The primary mechanism of action for Broparestrol is through competitive

binding to estrogen receptors (ERα and ERβ), leading to differential gene expression and

cellular responses depending on the target tissue. Furthermore, Broparestrol has been
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observed to suppress prolactin levels in animal models, suggesting a potential interaction with

the hypothalamic-pituitary axis.[1]

Physicochemical Properties and Isomerism
Broparestrol is a synthetic, non-steroidal compound. It exists as a mixture of two geometric

isomers: the E-isomer (trans) and the Z-isomer (cis).[1] Both isomers have been shown to

possess antiestrogenic activity.[1]

Table 1: Physicochemical Identifiers for Broparestrol

Identifier Value

IUPAC Name 1-(2-bromo-1,2-diphenylethenyl)-4-ethylbenzene

Synonyms
α-bromo-α,β-diphenyl-β-p-ethylphenylethylene

(BDPE), LN-107

CAS Number 479-68-5 (mixture)

Molecular Formula C₂₂H₁₉Br

Molecular Weight 363.3 g/mol

Core Mechanism of Action: Estrogen Receptor
Modulation
As a SERM, the central mechanism of Broparestrol's action is its interaction with estrogen

receptors, ERα and ERβ. This interaction is competitive with endogenous estrogens, such as

estradiol. The binding of Broparestrol to the estrogen receptor induces a conformational

change in the receptor protein. This altered conformation affects the recruitment of co-activator

and co-repressor proteins to the receptor-DNA complex, ultimately leading to a tissue-specific

modulation of gene transcription.

In tissues like the breast, Broparestrol acts as an estrogen antagonist, inhibiting the

proliferative effects of endogenous estrogens. Conversely, in other tissues, such as bone or the

uterus (in some species), it may exhibit partial estrogenic (agonist) effects.[2]
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Estrogen Receptor Binding and Signaling Pathway
The binding of Broparestrol to ERα and ERβ initiates a cascade of molecular events that

dictate the cellular response. In an antagonistic context, such as in breast cancer cells, the

Broparestrol-ER complex recruits co-repressors, leading to the downregulation of estrogen-

responsive genes involved in cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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